Cas no 1305053-43-3 (Peg4-spdp)

Peg4-spdp structure
Peg4-spdp structure
Product Name:Peg4-spdp
CAS No:1305053-43-3
MF:C20H28N2O8S2
MW:488.57492351532
CID:2601983
PubChem ID:53248045
Update Time:2025-04-21

Peg4-spdp Chemical and Physical Properties

Names and Identifiers

    • 15-(2-pyridyldithio)-4,7,10,13-tetraoxapentadecanoic acid N-hydroxysuccinimide ester
    • PEG4-SPDP
    • (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-(pyridin-2-yldisulfanyl)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
    • Pyridin-2-yldisulfanyl-PEG4-NHS
    • AKOS027257120
    • 4,7,10,13-Tetraoxapentadecanoic acid, 15-(2-pyridinyldithio)-, 2,5-dioxo-1-pyrrolidinyl ester
    • CS-0104976
    • SY034991
    • F82464
    • (2-pyridyldithio)-PEG4-NHS ester
    • 15-(2-Pyridyldithio)-4,7,10,13-tetraoxapentadecanoic acid, N-hydroxysuccinimide ester
    • HY-126496
    • MS-29079
    • 1305053-43-3
    • 2,5-dioxopyrrolidin-1-yl 1-(pyridin-2-yl)-5,8,11,14-tetraoxa-1,2-dithiaheptadecan-17-oate
    • MFCD20228987
    • SCHEMBL906807
    • FCC05343
    • Peg4-spdp
    • MDL： MFCD20228987
    • Inchi： 1S/C20H28N2O8S2/c23-18-4-5-19(24)22(18)30-20(25)6-8-26-9-10-27-11-12-28-13-14-29-15-16-31-32-17-3-1-2-7-21-17/h1-3,7H,4-6,8-16H2
    • InChI Key： AZXJOPLHLVNPKQ-UHFFFAOYSA-N
    • SMILES： S(CCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)SC1C=CC=CN=1

Computed Properties

  • Exact Mass: 488.12870820 g/mol
  • Monoisotopic Mass: 488.12870820 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 19
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 164
  • Molecular Weight: 488.6

Peg4-spdp Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029196646-1g
15-(2-pyridyldithio)-4,7,10,13-tetraoxapentadecanoic acid N-hydroxysuccinimide ester
 1305053-43-3 95%
1g
 2,279.88 USD 2021-06-01
TRC
T890188-1mg
2,5-dioxo-1-pyrrolidinyl 15-(2-Pyridinyldithio)-4,7,10,13-tetraoxapentadecanoate
 1305053-43-3
1mg
 $ 50.00 2022-06-02
TRC
T890188-2mg
2,5-dioxo-1-pyrrolidinyl 15-(2-Pyridinyldithio)-4,7,10,13-tetraoxapentadecanoate
 1305053-43-3
2mg
 $ 70.00 2022-06-02
TRC
T890188-10mg
2,5-dioxo-1-pyrrolidinyl 15-(2-Pyridinyldithio)-4,7,10,13-tetraoxapentadecanoate
 1305053-43-3
10mg
 $ 275.00 2022-06-02
MedChemExpress
HY-126496-100mg
PEG4-SPDP
 1305053-43-3
100mg
 ￥8200 2024-04-20
ChemScence
CS-0104976-100mg
PEG4-SPDP
 1305053-43-3
100mg
 $970.0 2021-09-02
Biosynth
FCC05343-25 mg
PEG4-SPDP
 1305053-43-3
25mg
 $148.50 2023-01-04
Biosynth
FCC05343-50 mg
PEG4-SPDP
 1305053-43-3
50mg
 $237.50 2023-01-04
Biosynth
FCC05343-100 mg
PEG4-SPDP
 1305053-43-3
100MG
 $381.00 2023-01-04
Biosynth
FCC05343-250 mg
PEG4-SPDP
 1305053-43-3
250MG
 $712.50 2023-01-04

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